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Compound of Interest

Compound Name: Spiradoline

Cat. No.: B1201206 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential, step-by-

step guidance for the proper disposal of Spiradoline (U-62066), a highly selective κ-opioid

agonist, to ensure laboratory safety and environmental protection.

Spiradoline Hazard Profile
Spiradoline is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Adherence to proper disposal protocols is crucial to mitigate these risks.

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Pre-Disposal Safety and Handling
Before beginning any disposal procedures, consult the Safety Data Sheet (SDS) for

Spiradoline.[1][2] Always wear appropriate personal protective equipment (PPE), including

chemically resistant gloves, a lab coat, and eye protection.[2]
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Storage of Spiradoline Waste:

Collect all Spiradoline waste, including contaminated consumables, in a dedicated, sturdy,

and leak-proof container.[2]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name "Spiradoline".

Keep the waste container sealed except when adding waste.

Store the container in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong acids, alkalis, and oxidizing agents.

Step-by-Step Disposal Protocol
Under no circumstances should Spiradoline or its containers be disposed of down the drain or

in regular trash. The primary method of disposal is through an approved hazardous waste

disposal facility.

Segregation: Isolate all waste materials contaminated with Spiradoline. This includes pure

compound, solutions, contaminated labware (e.g., pipette tips, vials), and any personal

protective equipment that has come into direct contact.

Containerization:

For liquid waste containing Spiradoline, use a chemically compatible, sealed container.

For solid waste, such as contaminated gloves and bench paper, double-bag the materials

in clearly labeled hazardous waste bags.

Empty Spiradoline containers must also be treated as hazardous waste unless

thoroughly decontaminated. The first rinse of a container should be collected as

hazardous waste. For highly toxic compounds, the first three rinses must be collected.

Labeling: Affix a completed hazardous waste label to each container. The label must include:

The words "Hazardous Waste"
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The full chemical name: "Spiradoline"

The specific hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment")

The accumulation start date.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed chemical waste disposal contractor to schedule a pickup. Provide them with an

accurate description of the waste.

Documentation: Maintain a record of the disposal, including the date, quantity of waste, and

the name of the disposal contractor.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Spiradoline.
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Spiradoline Waste Generated
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Caption: Workflow for the safe disposal of Spiradoline waste.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Spiradoline, minimizing risks to both human health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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